![molecular formula C20H18Cl2N2O3 B4876309 4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide CAS No. 5739-32-2](/img/structure/B4876309.png)
4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide
Overview
Description
4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide, also known as GW 501516, is a synthetic drug that belongs to the class of Peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first developed in the early 1990s as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity in the sports world as a performance-enhancing drug due to its ability to increase endurance and stamina.
Mechanism of Action
4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516 works by activating PPARδ, a nuclear receptor that regulates gene expression involved in metabolism and energy homeostasis. Activation of PPARδ by this compound 501516 leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in increased endurance and stamina, making it a popular performance-enhancing drug in the sports world.
Biochemical and Physiological Effects:
This compound 501516 has been shown to have various biochemical and physiological effects. It increases endurance and stamina by increasing fatty acid oxidation and glucose uptake in skeletal muscle. It also reduces inflammation by inhibiting the expression of pro-inflammatory genes. Additionally, it improves insulin sensitivity and reduces blood glucose levels by increasing glucose uptake in adipose tissue.
Advantages and Limitations for Lab Experiments
4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516 has several advantages for lab experiments, including its ability to improve metabolic parameters and reduce inflammation. However, its use as a performance-enhancing drug in the sports world has led to controversy and ethical concerns. Additionally, there is limited research on the long-term effects of this compound 501516 on human health.
Future Directions
There are several future directions for research on 4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516. One area of interest is its potential therapeutic applications in cancer. This compound 501516 has been shown to inhibit tumor growth and metastasis in preclinical studies, and further research is needed to explore its potential as a cancer treatment. Another area of interest is its effects on the gut microbiome. Recent studies have shown that this compound 501516 can alter the composition of the gut microbiome, and further research is needed to explore its potential implications on human health. Finally, there is a need for further research on the long-term effects of this compound 501516 on human health, particularly in individuals who use it as a performance-enhancing drug.
Scientific Research Applications
4-(2,4-dichlorophenoxy)-N-(6-methoxy-8-quinolinyl)butanamide 501516 has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer. In metabolic disorders, this compound 501516 has been shown to improve insulin sensitivity, reduce inflammation, and increase fat oxidation. In cardiovascular diseases, this compound 501516 has been shown to reduce atherosclerosis and improve cardiac function. In cancer, this compound 501516 has been shown to inhibit tumor growth and metastasis.
Properties
IUPAC Name |
4-(2,4-dichlorophenoxy)-N-(6-methoxyquinolin-8-yl)butanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18Cl2N2O3/c1-26-15-10-13-4-2-8-23-20(13)17(12-15)24-19(25)5-3-9-27-18-7-6-14(21)11-16(18)22/h2,4,6-8,10-12H,3,5,9H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOZLUZFXDNXEEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C2C(=C1)C=CC=N2)NC(=O)CCCOC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70365678 | |
Record name | 4-(2,4-dichlorophenoxy)-N-(6-methoxyquinolin-8-yl)butanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70365678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
405.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5739-32-2 | |
Record name | 4-(2,4-dichlorophenoxy)-N-(6-methoxyquinolin-8-yl)butanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70365678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.